Cas no 821-40-9 (Hept-1-EN-5-yne)

• Product Name: Hept-1-EN-5-yne
• CAS No: 821-40-9
• MF: C₇H₁₀
• MW: 94.1543021202087
• CID: 2803345
• PubChem ID: 53763274
• Update Time: 2025-04-21

Hept-1-EN-5-yne Chemical and Physical Properties

Names and Identifiers

• HEPT-1-EN-5-YNE
• DTXSID60706490
• 821-40-9
• Hept-1-EN-5-yne

• Inchi： 1S/C7H10/c1-3-5-7-6-4-2/h3H,1,5,7H2,2H3
• InChI Key： AMSMDGCMDNFUQA-UHFFFAOYSA-N
• SMILES： C(C=C)CC#CC

Computed Properties

• Exact Mass: 94.078250319g/mol
• Monoisotopic Mass: 94.078250319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Enynes